2-[1-(4-fluorophenyl)-N-methylformamido]acetic acid

• IUPAC Name: 2-[(4-fluorobenzoyl)-methylamino]acetic acid
• InChI: InChI=1S/C10H10FNO3/c1-12(6-9(13)14)10(15)7-2-4-8(11)5-3-7/h2-5H,6H2,1H3,(H,13,14)
• InChI Key: YSKWGOCVDOEFKF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C(=O)C1=CC=C(C=C1)F
• Molecular Formula: C10H10FNO3
• DSSTOX Substance ID: DTXSID701293635
• Molecular Weight: 211.19 g/mol
• CAS RN: 133604-67-8

Description

4-Fluorophenylacetic acid is a chemical compound with the molecular formula C8H7FO2. It is used as an intermediate in the production of fluorinated anesthetics.

Molecular Structure Analysis

The molecular structure of 4-Fluorophenylacetic acid consists of a benzene ring attached to a carboxylic acid group (COOH) and a fluorine atom. The molecular weight is 154.14 g/mol.

Physical And Chemical Properties Analysis

4-Fluorophenylacetic acid is insoluble in water. It has a melting point of 81°C to 85°C, a boiling point of 164°C (at 2mmHg), and it is odorless.

Scientific Research Applications

Fluorination Techniques

• Synthesis of Fluorinated Compounds : Alkali metal fluorides, such as potassium fluoride and cesium fluoride, can be used in formamide, N-methylformamide, or acetamide as efficient fluorinating agents. This method facilitates the synthesis of 2-fluorocarboxylic acids and 1-fluoroalkyl benzenes from corresponding sulfonates (Fritz-Langhals, 1994).

Structural and Chemical Analysis

• Crystal Structure Analysis : The structural analysis of fluorinated compounds, like ortho-fluorophenylglycine, reveals the arrangement of fluorophenyl groups and their interactions within the crystal. This information is essential for understanding the chemical behavior of such compounds (Burns & Hagaman, 1993).
• Fluorescence Spectra Analysis : Studies on compounds like 2-methylaminopyridine-acetic acid complexes show how acetic acid influences absorption and fluorescence spectra, which is significant for the development of fluorescent probes and sensors (Fujimoto & Inuzuka, 1991).

Synthesis and Applications

• Synthesis of Novel Compounds : The synthesis of complex molecules, such as 2-{[(2-Chloro-6-fluorophenyl)amino]-5-methylphenyl}acetic acid, demonstrates the ability to create new molecules with potential applications in various fields, including medicine and materials science (Liu Ying-xiang, 2007).
• Antitumor Agents : Research on compounds like 2-phenyl-4-quinolone acetic acids suggests their potential use as antitumor agents, highlighting the importance of fluorinated compounds in medicinal chemistry (Yi Xia et al., 2003).

Safety and Hazards

4-Fluorophenylacetic acid may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to use personal protective equipment as required and avoid release to the environment.

Future Directions

Given the use of 4-Fluorophenylacetic acid as an intermediate in the production of fluorinated anesthetics, future research could potentially explore other medical or industrial applications of this compound.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

Similar compounds have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets to modulate these biological processes.

Biochemical Pathways

Given the broad range of biological activities associated with similar compounds , it is likely that this compound may affect multiple biochemical pathways, leading to diverse downstream effects.

Pharmacokinetics

The compound’s molecular weight of 21119g/mol could potentially influence its bioavailability and pharmacokinetic properties.

Result of Action

The wide range of biological activities associated with similar compounds suggests that the compound could have diverse molecular and cellular effects.